Cas no 1351609-04-5 (3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate)
1351609-04-5 structure
Product Name:3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate
CAS No:1351609-04-5
MF:C21H22N2O5
MW:382.409785747528
CID:6564687
PubChem ID:71794252
Update Time:2024-01-13
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate
- VU0541299-1
- 3-(benzo[d][1,3]dioxole-5-carboxamido)cyclohexyl phenylcarbamate
- CHEMBL5017983
- 1351609-04-5
- F6250-0048
- [3-(1,3-benzodioxole-5-carbonylamino)cyclohexyl] N-phenylcarbamate
- AKOS024544707
-
- Inchi: 1S/C21H22N2O5/c24-20(14-9-10-18-19(11-14)27-13-26-18)22-16-7-4-8-17(12-16)28-21(25)23-15-5-2-1-3-6-15/h1-3,5-6,9-11,16-17H,4,7-8,12-13H2,(H,22,24)(H,23,25)
- InChI Key: FSCGEIDJMRWQSY-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1)=O)C1CCCC(C1)NC(C1=CC=C2C(=C1)OCO2)=O
Computed Properties
- Exact Mass: 382.15287181g/mol
- Monoisotopic Mass: 382.15287181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 85.9Ų
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6250-0048-2μmol |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate |
1351609-04-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6250-0048-5μmol |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate |
1351609-04-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6250-0048-10μmol |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate |
1351609-04-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6250-0048-20μmol |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate |
1351609-04-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6250-0048-1mg |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate |
1351609-04-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6250-0048-2mg |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate |
1351609-04-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6250-0048-3mg |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate |
1351609-04-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6250-0048-4mg |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate |
1351609-04-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6250-0048-5mg |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate |
1351609-04-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6250-0048-10mg |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate |
1351609-04-5 | 10mg |
$79.0 | 2023-09-09 |
3-(2H-1,3-benzodioxole-5-amido)cyclohexyl N-phenylcarbamate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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